Cas no 90346-66-0 (4-Chloro-2-isopropyl-3-nitro-phenol)

• Product Name: 4-Chloro-2-isopropyl-3-nitro-phenol
• CAS No: 90346-66-0
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD31812868
• CID: 4778270
• Update Time: 2026-02-27

4-Chloro-2-isopropyl-3-nitro-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-isopropyl-3-nitro-phenol
• 4-Chloro-2-isopropyl-3-nitrophenol
• SB39752
• 4-Chloro-2-(1-methylethyl)-6-nitrophenol (ACI)
• Phenol, 4-chloro-2-isopropyl-6-nitro- (7CI)

• MDL： MFCD31812868
• Inchi： 1S/C9H10ClNO3/c1-5(2)7-3-6(10)4-8(9(7)12)11(13)14/h3-5,12H,1-2H3
• InChI Key： QFBNSXODONWAAU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(O)=C(C(C)C)C=C(Cl)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 3.1
• Topological Polar Surface Area: 66

Additional information on 4-Chloro-2-isopropyl-3-nitro-phenol

4-Chloro-2-isopropyl-3-nitro-phenol (CAS No. 90346-66-0): A Comprehensive Technical Overview

4-Chloro-2-isopropyl-3-nitro-phenol (CAS 90346-66-0) is a specialized phenolic compound that has garnered significant attention in industrial and research applications. This chlorinated nitro-phenol derivative exhibits unique chemical properties that make it valuable for various synthetic processes. With the molecular formula C9H10ClNO3, this compound features a phenolic hydroxyl group, chloro substituent, and nitro group in its structure, contributing to its distinct reactivity profile.

The growing interest in nitrophenol derivatives like 4-Chloro-2-isopropyl-3-nitro-phenol stems from their versatile applications in organic synthesis. Recent trends in chemical research show increased focus on such compounds for developing novel intermediates in pharmaceutical and agrochemical production. The isopropyl group in this particular molecule enhances its lipophilicity, making it potentially useful in formulations requiring controlled solubility characteristics.

From a chemical properties perspective, CAS 90346-66-0 demonstrates typical phenolic behavior with added reactivity from its electron-withdrawing substituents. The compound's nitro group participates in various reduction and substitution reactions, while the chloro substituent offers sites for nucleophilic aromatic substitution. These features make it a valuable building block in synthetic organic chemistry, particularly for creating more complex molecular architectures.

In industrial applications, 4-Chloro-2-isopropyl-3-nitro-phenol finds use as a precursor in the synthesis of specialized chemicals. The compound's structural features allow for the development of derivatives with potential biological activity, aligning with current market demands for novel chemical entities. Researchers are particularly interested in its potential as an intermediate for compounds with specific functional properties.

The safety profile of 90346-66-0 follows standard handling procedures for phenolic compounds. While not classified as hazardous under normal conditions, proper laboratory practices should be maintained when working with this chemical. Current industry standards emphasize the importance of appropriate personal protective equipment and ventilation when handling such materials in research or production settings.

Market analysis indicates steady demand for chlorinated nitrophenol derivatives, with 4-Chloro-2-isopropyl-3-nitro-phenol maintaining a niche position in specialty chemical supply chains. The compound's availability from chemical suppliers remains consistent, with purity specifications typically ranging from 95% to 98% for standard laboratory use. Recent advancements in synthetic methodologies have improved production efficiency for such intermediates.

Environmental considerations for CAS 90346-66-0 follow general guidelines for aromatic compounds. The chemical community continues to explore greener synthetic routes for similar compounds, reflecting broader sustainability trends in the industry. Researchers are investigating biodegradation pathways and environmental fate studies for this class of chemicals to ensure responsible usage.

Analytical characterization of 4-Chloro-2-isopropyl-3-nitro-phenol typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods provide precise identification and purity assessment, crucial for research applications. The compound's distinct spectral signatures facilitate its identification in complex mixtures, making it valuable for analytical method development.

Storage recommendations for 90346-66-0 include protection from light and moisture in tightly sealed containers. Standard shelf life under proper conditions extends to several years, though periodic quality checks are recommended for critical applications. The compound's stability profile makes it suitable for long-term storage when handled according to established protocols.

Emerging research directions for 4-Chloro-2-isopropyl-3-nitro-phenol include exploration of its potential in material science applications. The compound's molecular structure offers possibilities for incorporation into specialty polymers or as a modifier in surface coatings. These developments align with current industry trends toward functionalized aromatic compounds in advanced material design.

Quality control specifications for CAS 90346-66-0 typically include parameters such as melting point range, chromatographic purity, and absence of specific impurities. Reputable suppliers provide comprehensive certificates of analysis to ensure the compound meets research-grade standards. These quality assurances are particularly important for applications requiring high-purity intermediates.

In conclusion, 4-Chloro-2-isopropyl-3-nitro-phenol represents an important specialty chemical with diverse potential applications. Its unique combination of functional groups and reactivity profile continues to make it valuable for synthetic chemistry research. As chemical innovation progresses, compounds like 90346-66-0 will likely maintain their relevance in developing new chemical entities and materials.